Cas no 2137815-49-5 (Spiro[cyclopentane-1,8'-[2]oxabicyclo[4.2.0]octane], 7'-bromo-)
Spiro[cyclopentane-1,8'-[2]oxabicyclo[4.2.0]octane], 7'-bromo- Chemical and Physical Properties
Names and Identifiers
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- Spiro[cyclopentane-1,8'-[2]oxabicyclo[4.2.0]octane], 7'-bromo-
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- Inchi: 1S/C11H17BrO/c12-9-8-4-3-7-13-10(8)11(9)5-1-2-6-11/h8-10H,1-7H2
- InChI Key: QDJOJTJWASALMA-UHFFFAOYSA-N
- SMILES: C12(C(Br)C3C1OCCC3)CCCC2
Spiro[cyclopentane-1,8'-[2]oxabicyclo[4.2.0]octane], 7'-bromo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-359580-0.05g |
8-bromo-5-oxaspiro[bicyclo[4.2.0]octane-7,1'-cyclopentane] |
2137815-49-5 | 0.05g |
$1836.0 | 2023-03-07 | ||
| Enamine | EN300-359580-0.1g |
8-bromo-5-oxaspiro[bicyclo[4.2.0]octane-7,1'-cyclopentane] |
2137815-49-5 | 0.1g |
$1923.0 | 2023-03-07 | ||
| Enamine | EN300-359580-0.25g |
8-bromo-5-oxaspiro[bicyclo[4.2.0]octane-7,1'-cyclopentane] |
2137815-49-5 | 0.25g |
$2011.0 | 2023-03-07 | ||
| Enamine | EN300-359580-0.5g |
8-bromo-5-oxaspiro[bicyclo[4.2.0]octane-7,1'-cyclopentane] |
2137815-49-5 | 0.5g |
$2098.0 | 2023-03-07 | ||
| Enamine | EN300-359580-1.0g |
8-bromo-5-oxaspiro[bicyclo[4.2.0]octane-7,1'-cyclopentane] |
2137815-49-5 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-359580-2.5g |
8-bromo-5-oxaspiro[bicyclo[4.2.0]octane-7,1'-cyclopentane] |
2137815-49-5 | 2.5g |
$4286.0 | 2023-03-07 | ||
| Enamine | EN300-359580-5.0g |
8-bromo-5-oxaspiro[bicyclo[4.2.0]octane-7,1'-cyclopentane] |
2137815-49-5 | 5.0g |
$6339.0 | 2023-03-07 | ||
| Enamine | EN300-359580-10.0g |
8-bromo-5-oxaspiro[bicyclo[4.2.0]octane-7,1'-cyclopentane] |
2137815-49-5 | 10.0g |
$9400.0 | 2023-03-07 |
Spiro[cyclopentane-1,8'-[2]oxabicyclo[4.2.0]octane], 7'-bromo- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on Spiro[cyclopentane-1,8'-[2]oxabicyclo[4.2.0]octane], 7'-bromo-
Spiro[cyclopentane-1,8'-[2]oxabicyclo[4.2.0]octane], 7'-bromo-: A Comprehensive Overview
The compound Spiro[cyclopentane-1,8'-[2]oxabicyclo[4.2.0]octane], 7'-bromo-, with the CAS number 2137815-49-5, is a complex organic molecule characterized by its unique spirocyclic structure and bromine substitution. This compound belongs to the class of spiro compounds, which are known for their structural diversity and wide-ranging applications in various fields, including pharmaceuticals, agrochemicals, and materials science.
The spiro structure of this compound consists of two rings fused at a single atom, creating a unique three-dimensional arrangement that influences its chemical reactivity and physical properties. The presence of the bromine atom at the 7' position introduces additional functionality, making this compound a valuable building block in organic synthesis. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and antiviral agents.
From a synthetic perspective, the preparation of Spiro[cyclopentane-1,8'-[2]oxabicyclo[4.2.0]octane], 7'-bromo- involves a multi-step process that typically begins with the formation of the bicyclic framework followed by bromination at the desired position. Researchers have explored various methodologies to optimize this synthesis, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.
The physical properties of this compound are highly dependent on its molecular structure. Its solubility in various solvents has been extensively studied, revealing its potential as a drug delivery agent due to its ability to dissolve poorly water-soluble drugs. Additionally, recent spectroscopic studies have provided insights into its electronic structure and reactivity, which are critical for understanding its behavior in different chemical environments.
In terms of applications, Spiro[cyclopentane-1,8'-[2]oxabicyclo[4.2.0]octane], 7'-bromo- has shown promise in several areas. In pharmaceutical research, it has been used as a template for designing molecules with enhanced bioavailability and target specificity. For instance, studies have demonstrated its ability to act as a scaffold for developing inhibitors of key enzymes involved in cancer progression and neurodegenerative diseases.
Moreover, this compound has been explored in the field of materials science for its potential as a precursor in the synthesis of advanced polymers and nanomaterials. Its unique spiro structure provides opportunities for creating materials with tailored mechanical and electronic properties, which could find applications in electronics and energy storage devices.
Recent breakthroughs in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have been employed to predict its interaction with biological targets and to design more efficient synthetic routes. These computational studies have not only enhanced our theoretical knowledge but also provided practical guidance for experimental work.
In conclusion, Spiro[cyclopentane-1,8'-[2]oxabicyclo[4.2.0]octane], 7'-bromo- is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis and materials development. As research continues to uncover new applications and improve synthetic methods, this compound is likely to play an increasingly important role in both academic and industrial settings.
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